N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)-2-phenoxyacetamide

• IUPAC Name: N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]-2-phenoxyacetamide
• InChI: InChI=1S/C21H26FN3O2/c1-24-11-13-25(14-12-24)20(17-7-9-18(22)10-8-17)15-23-21(26)16-27-19-5-3-2-4-6-19/h2-10,20H,11-16H2,1H3,(H,23,26)
• InChI Key: KDUWQRFJUOTGGD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)COC2=CC=CC=C2)C3=CC=C(C=C3)F
• Molecular Formula: C21H26FN3O2
• Molecular Weight: 371.4 g/mol

Description

N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)-2-phenoxyacetamide, also known as FMPA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Scientific Research Applications

Chemoselective Acetylation

A study by Magadum and Yadav (2018) explored the chemoselective acetylation of 2-aminophenol, an intermediate in the synthesis of antimalarial drugs, using various acyl donors, highlighting the importance of specific acylation reactions in drug synthesis processes. This research underscores the broader applicability of similar chemical structures in synthesizing biologically active molecules (Magadum & Yadav, 2018).

Antimicrobial Activities

Yolal et al. (2012) synthesized eperezolid-like molecules, including derivatives with structures related to the compound of interest, to evaluate their antimicrobial activities. The study highlights the potential of such compounds in addressing antibiotic resistance and developing new antimicrobial agents (Yolal et al., 2012).

Radiosynthesis for PET Imaging

Research conducted by Dollé et al. (2008) on the radiosynthesis of [18F]PBR111, which includes structural analogs of the compound , showcases its application in creating radioligands for positron emission tomography (PET) imaging. This work emphasizes the role of such compounds in advancing neuroimaging techniques (Dollé et al., 2008).

Novel Oxazolidinone Antibacterial Agents

A study by Zurenko et al. (1996) on novel oxazolidinone analogs, including structures akin to N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)-2-phenoxyacetamide, reveals their potent antibacterial activities against various human pathogens. This research highlights the compound's relevance in developing new antibiotics (Zurenko et al., 1996).

Fluorescence Chemosensors

Park et al. (2015) developed an "off–on fluorescence type" chemosensor for Zn2+, utilizing structural motifs similar to the compound of interest, demonstrating its utility in detecting and quantifying metal ions in living cells and aqueous solutions (Park et al., 2015).